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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963

For researchers, scientists, and drug development professionals, material selection is a critical
decision impacting the efficacy, durability, and safety of a final product. This guide provides an
in-depth performance comparison of poly(2-chloropropene), a synthetic rubber commonly
known as neoprene, against a range of widely used polymers. By presenting key experimental
data and standardized testing protocols, this document aims to facilitate informed material
selection for demanding applications.

Poly(2-chloropropene) (polychloroprene) is a versatile elastomer renowned for its balanced
profile of chemical resistance, weather durability, and mechanical toughness.[1] It serves as a
benchmark against which other polymers are often measured, particularly in applications
requiring flexibility and resilience. This guide will compare its performance characteristics with
those of key thermoplastics: Polyethylene (PE), Polypropylene (PP), Polyvinyl Chloride (PVC),
Polystyrene (PS), Polyethylene Terephthalate (PET), and Polycarbonate (PC).

Mechanical Properties: A Comparative Analysis

The mechanical performance of a polymer dictates its ability to withstand physical stress and
strain. Key parameters include tensile strength, elongation at break, and hardness. The
following table summarizes the typical mechanical properties of poly(2-chloropropene) and
other selected polymers.
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. Polystyr  Polyethy
Polyvinyl
Poly(2- Polyethy  Polyprop Chiorid ene lene Polycarb
oride

Property  chloropr lene ylene (PVC) (PS), Terephth  onate

opene) (HDPE)  (PP) Ridid ' General alate (PC)

igi
2 Purpose  (PET)

Tensile

10 - 20[2]
Strength 3] 20-30 30 - 40 40 - 50 30-50 55-75 55-65
(MPa)
Elongatio
n at 100 -

10-1200 100-600 25-80 1-3 50 - 150 100 - 150

Break 800[4]
(%)
Shore 30A - 60D - 65D - 70D - 70D - 80D - 70D -
Hardness 95A[4][5] 70D 75D 85D 80D 90D 80D
Flexural

~0.002 -
Modulus 0.8-15 1.0-17 21-41 22-34 28-41 21-24

0.005[3]
(GPa)
Compres
sive

5-15[3] 19-25 35-50 55-90 70 - 110 80 - 110 60 - 80
Strength
(MPa)

Thermal Properties: Stability Under Temperature
Extremes

A material's response to temperature is crucial for applications involving heat or cold. The

following table outlines key thermal properties of the compared polymers.
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. Polystyr ~ Polyethy
Polyvinyl
Poly(2- Polyethy  Polyprop Chlorid ene lene Polycarb
oride

Property  chloropr lene ylene (PVC) (PS), Terephth  onate

opene) (HDPE)  (PP) Ridid ' General alate (PC)

igi
2 Purpose  (PET)

Service

-35to -20 to -60 to -40 to
Temperat -50 to 80 -15to 60 -20 to 80

120[2] 120 130 120
ure (°C)
Melting N/A N/A N/A N/A
Point (amorpho 125-135 160-170 (amorpho (amorpho ~255 (amorpho
°C) us) us) us) us)
Glass
Transitio

~-45 ~-125 ~-10 ~ 80 ~ 100 ~75 ~ 147
n Temp.
4
Heat
Deflectio
n Temp. - 60 - 80 95-120 60 - 75 65 - 95 65 - 75 130 - 140
(°C) at
0.45 MPa

Chemical Resistance: Performance in Corrosive
Environments

The ability of a polymer to resist degradation from chemical exposure is vital in many scientific

and industrial settings. The following table provides a general overview of the chemical

resistance of these polymers. A detailed chemical compatibility chart should be consulted for

specific applications.
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Polystyr ~ Polyethy

Polyvinyl
_ Poly(2- Polyethy  Polyprop _ ene lene Polycarb
Chemica Chloride
chloropr  lene ylene (PS), Terephth  onate
| Class (PVO),
opene) (HDPE) (PP) Riaid General alate (PC)
igi
2 Purpose  (PET)
Dilute
) Good[6] Excellent  Excellent  Excellent Good Good Good
Acids
Concentr
Poor to Poor to Poor to
ated ] Good Poor Poor Poor
) Fair[6] Good Good
Acids
Bases Good[6] Excellent  Excellent  Excellent Good Fair Poor
Alcohols Good[6] Excellent  Excellent  Good Good Good Good
Ketones Poor[6] Good Good Poor Poor Fair Poor
Aromatic
Hydrocar  Poor[6] Poor Poor Poor Poor Fair Poor
bons
Oils and Excellent )
Good Good Good Poor Good Fair

Greases [7]

Experimental Protocols

The data presented in this guide is derived from standardized testing methodologies. Below are
detailed protocols for key experiments used to characterize the performance of these polymers.

Mechanical Testing
1. Tensile Properties (ASTM D412 / ASTM D638)

¢ Objective: To determine the tensile strength, elongation, and modulus of a polymer. ASTM
D412 is specific to vulcanized rubber and thermoplastic elastomers like poly(2-
chloropropene), while ASTM D638 is used for rigid and semi-rigid plastics.[3][9]
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o Apparatus: A universal testing machine (UTM) equipped with appropriate grips and an
extensometer.[10]

e Specimen Preparation: Dumbbell-shaped specimens are die-cut from a flat sheet of the
material.[8] The thickness of the specimen is measured at three points within the gauge
length.

e Procedure:

[e]

The specimen is securely mounted in the grips of the UTM.

o

The extensometer is attached to the specimen to measure elongation accurately.

[¢]

A tensile load is applied at a constant rate of crosshead movement until the specimen
ruptures.[11]

[¢]

The force and elongation are recorded throughout the test.

o Data Analysis:

o Tensile Strength: The maximum stress applied to the specimen before it breaks.[8]

o Elongation at Break: The percentage increase in length of the specimen at the point of
rupture.[10]

o Tensile Modulus: The slope of the initial linear portion of the stress-strain curve, indicating
the material's stiffness.

N

. Hardness (ASTM D2240)

Objective: To measure the indentation hardness of a material using a durometer.[12]

Apparatus: A durometer of the appropriate scale (Shore A for softer materials like poly(2-
chloropropene), Shore D for harder materials).[13]

Procedure:

o The specimen is placed on a flat, hard surface.
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o The durometer is pressed firmly and vertically onto the specimen.

o The hardness reading is taken immediately after the presser foot makes full contact with
the specimen.[13]

o Multiple readings are taken at different locations on the specimen and averaged.

Thermal Analysis

1.

Differential Scanning Calorimetry (DSC) (ASTM D3418)

Objective: To determine the glass transition temperature (Tg) and melting point (Tm) of a

polymer.

Apparatus: A differential scanning calorimeter.

Procedure:

o Asmall, weighed sample of the polymer is sealed in an aluminum pan.

o The sample and an empty reference pan are heated at a controlled rate in the DSC
furnace.

o The difference in heat flow required to raise the temperature of the sample and the
reference is measured as a function of temperature.

Data Analysis:
o Glass Transition Temperature (Tg): A step change in the baseline of the heat flow curve.

o Melting Point (Tm): An endothermic peak in the heat flow curve.

Chemical Resistance Testing
1. Immersion Testing (ASTM D471 / ASTM D543)

Objective: To evaluate the effect of liquid immersion on the physical properties of a polymer.
ASTM D471 is specific to rubber properties, while ASTM D543 is for plastics.[14][15]
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e Procedure:

o The initial weight, dimensions, and mechanical properties (e.g., tensile strength, hardness)
of the polymer specimens are measured.

o The specimens are fully immersed in the test liquid for a specified time and at a controlled
temperature.[16]

o After immersion, the specimens are removed, dried, and their final weight, dimensions,
and mechanical properties are measured.

« Data Analysis: Changes in weight, volume, tensile strength, elongation, and hardness are
calculated as a percentage of the original values.

Visualizing the Polymer Testing Workflow

To provide a clearer understanding of the logical flow of polymer characterization, the following
diagram illustrates a typical experimental workflow.
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Caption: A flowchart of the polymer performance testing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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